Cas no 2414483-52-4 (Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)-)

• Product Name: Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)-
• CAS No: 2414483-52-4
• MF: C₁₃H₁₇BrN₂
• MW: 281.191482305527
• CID: 5223742
• Update Time: 2025-08-04

Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)-

• Inchi： 1S/C13H17BrN2/c14-10-2-1-9-8-13(3-5-16-6-4-13)12(15)11(9)7-10/h1-2,7,12,16H,3-6,8,15H2/t12-/m1/s1
• InChI Key： NAMWXPAFFLLHMG-GFCCVEGCSA-N
• SMILES： [C@@H]1(N)C2=C(C=CC(Br)=C2)CC21CCNCC2

Additional information on Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)-

Comprehensive Overview of Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- (CAS No. 2414483-52-4)

The compound Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)-, identified by its CAS No. 2414483-52-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and brominated indene core make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in targeting central nervous system (CNS) disorders and neurodegenerative diseases.

One of the key features of Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- is its stereochemistry, with the (1S)-configuration playing a critical role in its biological activity. This enantiomeric purity is essential for interactions with chiral biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, which are often implicated in neurological pathways. The presence of the bromo substituent at the 6-position further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

In recent years, the demand for spirocyclic compounds like Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- has surged due to their potential in addressing drug resistance and improving bioavailability. These molecules are often explored for their ability to mimic natural ligands while offering enhanced metabolic stability. For instance, spirocyclic frameworks are frequently investigated in the context of Alzheimer's disease and Parkinson's disease, where they may modulate amyloid-beta aggregation or dopamine receptor activity.

The synthesis of Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- typically involves multi-step organic transformations, including asymmetric catalysis to achieve the desired stereochemistry. Advanced techniques such as HPLC purification and chiral resolution are employed to ensure high purity, which is critical for preclinical and clinical studies. Researchers often highlight its compatibility with cross-coupling reactions, making it a versatile intermediate for further functionalization.

From an industrial perspective, Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- is part of a growing trend toward fragment-based drug design. This approach leverages small, rigid molecules like spirocycles to efficiently explore chemical space and identify high-affinity binders. Its molecular rigidity also contributes to reduced conformational entropy upon binding, a property highly valued in rational drug design.

Environmental and regulatory considerations are also paramount when working with Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)-. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure safety during synthesis and storage. The compound's stability under various conditions is frequently studied to optimize its shelf life and compatibility with formulation excipients.

In summary, Spiro[2H-indene-2,4'-piperidin]-1-amine, 6-bromo-1,3-dihydro-, (1S)- (CAS No. 2414483-52-4) represents a fascinating intersection of structural complexity and therapeutic potential. Its applications span from neurological research to innovative drug development, aligning with current trends in personalized medicine and targeted therapies. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing modern pharmacology.